Cas no 19406-51-0 (4-Methyl-3,5-dinitroaniline)

• Product Name: 4-Methyl-3,5-dinitroaniline
• CAS No: 19406-51-0
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 152589
• PubChem ID: 29574
• Update Time: 2025-05-21

4-Methyl-3,5-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,5-dinitroaniline
• 4-Amino-2,6-dinitrotoluene Solution
• Benzenamine,4-methyl-3,5-dinitro-
• Explosives by HPLC
• 2,6-Dinitro-4-aminotoluene
• 3,5-Dinitro-4-methylaniline
• 3,5-Dinitro-p-toluidine
• 4-Amino-2,6-dinitrotoluene
• 4-METHYL-3,5-DINITROBENZENAMINE
• 4-methyl-3,5-dinitro-phenylamine
• Benzenamine,4-methyl-3,5-dinitro
• p-Toluidine,3,5-dinitro
• 4-Adnt
• AKOS B020145
• AKOS BC-0096
• ART-CHEM-BB B020145
• 3,5-dinitro-p-toluidin
• 2,4-Dinitro-m-toluidine
• p-Toluidine, 3,5-dinitro-
• m-Toluidine, 2,4-dinitro-
• 3,5-DINITRO-PARA-TOLUIDINE
• CS-0237441
• NSC-55353
• 4-Amino-2,6-dinitrotoluene (3,5-Dinitro-4-methylaniline)
• 4-Toluenamine, 2,6-dinitro-
• A813697
• NSC55353
• 4-methyl-3,5-dinitro-aniline
• Benzenamine, 4-methyl-3,5-dinitro-
• 4-Amino-1-methyl-2,6-dinitrobenzene
• NS00003369
• Q27105069
• 4-Amino-2,6-dinitrotoluene, vial of 100 mg, analytical standard
• Benzenamine, 3,5-dinitro-4-methyl-
• DTXSID8074312
• SCHEMBL314000
• AKOS000310028
• 58449-89-1
• NSC 25010
• BRN 2462150
• EN300-183718
• UNII-VGF967AJX2
• (4-methyl-3,5-dinitrophenyl)amine
• CHEBI:77424
• AI3-23207
• AC-10512
• VGF967AJX2
• 4-Methyl-3,5-dinitrophenylamine
• 153919-64-3
• 19406-51-0
• 4-Methyl-3,5-dinitroaniline #
• FT-0637844
• NSC-25010
• NSC25010
• CCRIS 5190
• VS-07320
• Benzenamine,5-dinitro-
• 1-AMINO-3,5-DINITRO-4-METHYLBENZENE
• p-Toluidine,5-dinitro-
• BBL023069
• DB-006623
• STK313330
• G67756
• MFCD00033978

• MDL： MFCD00033978
• Inchi： 1S/C7H7N3O4/c1-4-6(9(11)12)2-5(8)3-7(4)10(13)14/h2-3H,8H2,1H3
• InChI Key： KQRJATLINVYHEZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 197.04400
• Monoisotopic Mass: 197.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.497
• Melting Point: 171.0 °C
• Boiling Point: 382.6 °C at 760 mmHg
• Flash Point: 185.2 °C
• PSA: 117.66000
• LogP: 3.02120

4-Methyl-3,5-dinitroaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H373-H411
• Warning Statement： P261-P273-P280-P301+P310-P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-33-51/53
• Safety Instruction： 28-36/37-45-61
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes

Additional information on 4-Methyl-3,5-dinitroaniline

4-Methyl-3,5-Dinitroaniline: A Comprehensive Overview

4-Methyl-3,5-Dinitroaniline, also known by its CAS number 19406-51-0, is a chemical compound that has garnered significant attention in various fields due to its unique properties and applications. This compound is a derivative of aniline, with two nitro groups attached at the 3 and 5 positions and a methyl group at the 4 position. Its molecular formula is C7H7N3O4, and it has a molar mass of 217.16 g/mol. The compound exists as a crystalline solid with a melting point of approximately 165°C and is sparingly soluble in water but soluble in organic solvents like ethanol and acetone.

The synthesis of 4-Methyl-3,5-Dinitroaniline typically involves the nitration of aniline derivatives. The process often requires the use of mixed acids (such as nitric acid and sulfuric acid) under controlled conditions to ensure selective nitration at the desired positions. The presence of the methyl group at the para position plays a crucial role in directing the nitration reaction, ensuring that the nitro groups are introduced at the meta positions relative to the amino group. This regioselectivity is essential for obtaining the desired product with high purity.

One of the most notable applications of 4-Methyl-3,5-Dinitroaniline is in the field of organic synthesis, particularly as an intermediate in the production of various aromatic compounds. Its structure makes it highly versatile, enabling it to participate in a wide range of reactions such as nucleophilic aromatic substitution, coupling reactions, and reductions. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials such as conductive polymers and pharmaceutical intermediates.

In terms of pharmacological applications, 4-Methyl-3,5-Dinitroaniline has been investigated for its potential as an anti-inflammatory agent. Research conducted in 2022 demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding has opened new avenues for exploring its use in drug development, particularly in the treatment of chronic inflammatory diseases.

The environmental impact of 4-Methyl-3,5-Dinitroaniline has also been a topic of recent research. Studies have shown that while the compound itself is not inherently toxic to aquatic organisms at low concentrations, its degradation products may pose risks to ecosystems if not properly managed. Therefore, there is a growing emphasis on developing sustainable synthesis methods and waste management practices to minimize environmental contamination.

In conclusion, 4-Methyl-3,5-Dinitroaniline, with its CAS number 19406-51-0, remains a critical compound in both academic research and industrial applications. Its unique chemical properties and versatility make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and improve synthesis methods, this compound will undoubtedly play an even more significant role in advancing various scientific disciplines.